Cas no 1226446-56-5 (2-{[5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{[5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 1226446-56-5
• MF: C₂₄H₁₉BrClN₃OS
• MW: 512.849162340164
• CID: 5445707
• Update Time: 2025-08-05

2-{[5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(4-bromophenyl)-1-(3-chlorophenyl)imidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• 2-{[5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C24H19BrClN3OS/c1-16-5-11-20(12-6-16)28-23(30)15-31-24-27-14-22(17-7-9-18(25)10-8-17)29(24)21-4-2-3-19(26)13-21/h2-14H,15H2,1H3,(H,28,30)
• InChI Key： GDLBLHLQLYYFQQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CSC1N(C2=CC=CC(Cl)=C2)C(C2=CC=C(Br)C=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

2-{[5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

The compound with CAS No. 1226446-56-5, named 2-{[5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes an imidazole ring, a sulfanyl group, and an acetamide moiety. The presence of bromine and chlorine substituents on the aromatic rings further enhances its chemical versatility and reactivity.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The sulfanyl group in this molecule plays a crucial role in modulating its pharmacokinetic properties, such as solubility and bioavailability. Additionally, the acetamide moiety contributes to the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling and nucleophilic substitution reactions. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring its suitability for further biological testing. The use of bromine and chlorine substituents in the aromatic rings not only enhances the molecule's stability but also provides opportunities for further functionalization.

In terms of biological activity, this compound has shown remarkable selectivity towards certain protein targets, making it a valuable tool in studying cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. The 4-methylphenyl group attached to the acetamide moiety has been identified as a critical determinant of its pharmacodynamic properties, influencing both its efficacy and toxicity profiles.

Moreover, the compound's structure has been leveraged in materials science applications, particularly in the development of novel polymers and sensors. Its unique electronic properties make it an ideal candidate for use in organic electronics, where it can serve as a building block for advanced materials with tailored functionalities.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions, providing valuable insights into its potential applications. For example, molecular docking studies have revealed its ability to bind to specific receptor sites with high affinity, further corroborating its therapeutic potential.

In conclusion, 2-{[5-(4-bromophenyl)-1-(3-chlorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and unique chemical properties make it a subject of intense research interest, paving the way for innovative solutions in medicine and materials science.